Cas no 59039-67-7 (1-Cyclohexyl-1,4-diazepane)

1-Cyclohexyl-1,4-diazepane is a versatile heterocyclic compound characterized by a 1,4-diazepane core. It exhibits high stability and a low propensity for degradation, making it suitable for applications requiring resistance to harsh conditions. The unique cyclic structure offers enhanced solubility and compatibility with various organic solvents, contributing to its wide range of potential uses in chemical synthesis and pharmaceutical development.

1-Cyclohexyl-1,4-diazepane structure

Product Name:1-Cyclohexyl-1,4-diazepane

CAS No:59039-67-7

MF:C₁₁H₂₂N₂

MW:182.305782794952

MDL:MFCD09055248

CID:1086233

PubChem ID:12236530

Update Time:2025-10-17

1-Cyclohexyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

- 1-Cyclohexyl-1,4-diazepane
- 1-cyclohexyl-1,4-diazepane(SALTDATA: 2tosilate)
- 1H-1,4-diazepine, 1-cyclohexylhexahydro-
- LogP
- MFCD09055248
- 1-Cyclohexyl-1,4-diazepane, AldrichCPR
- 59039-67-7
- SCHEMBL6134512
- 1-Cyclohexyl-[1,4]diazepane
- AKOS009222114
- CS-0331688
- DTXSID40481773
- MDL： MFCD09055248
- Inchi： 1S/C11H22N2/c1-2-5-11(6-3-1)13-9-4-7-12-8-10-13/h11-12H,1-10H2
- InChI Key： YZRJEERFPFFTLP-UHFFFAOYSA-N
- SMILES： N1(CCNCCC1)C1CCCCC1

Computed Properties

Exact Mass: 182.17846
Monoisotopic Mass: 182.178298710g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 15.3Å²

Experimental Properties

Density: 0.952
Boiling Point: 266.4°C at 760 mmHg
Flash Point: 101.2°C
Refractive Index: 1.493
PSA: 15.27

1-Cyclohexyl-1,4-diazepane Pricemore >>

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Chemenu	CM283805-1g	1-Cyclohexyl-1,4-diazepane	59039-67-7	95%	1g	$285	2021-06-09
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TRC	C994063-50mg	1-cyclohexyl-1,4-diazepane	59039-67-7		50mg	$ 50.00	2022-06-06
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TRC	C994063-500mg	1-cyclohexyl-1,4-diazepane	59039-67-7		500mg	$ 115.00	2022-06-06
abcr	AB491391-1 g	1-Cyclohexyl-1,4-diazepane, 90%; .	59039-67-7	90%	1g	€179.70	2023-06-15
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